Cas no 1807184-97-9 (2-Bromomethyl-6-fluoro-3-iodopyridine)

• Product Name: 2-Bromomethyl-6-fluoro-3-iodopyridine
• CAS No: 1807184-97-9
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• CID: 4901565
• Update Time: 2025-05-20

2-Bromomethyl-6-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-6-fluoro-3-iodopyridine

• Inchi： 1S/C6H4BrFIN/c7-3-5-4(9)1-2-6(8)10-5/h1-2H,3H2
• InChI Key： RRLVJUTWVSMQAX-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=C1CBr)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-6-fluoro-3-iodopyridine

2-Bromomethyl-6-fluoro-3-iodopyridine: A Comprehensive Overview

2-Bromomethyl-6-fluoro-3-iodopyridine (CAS No. 1807184-97-9) is a highly specialized organic compound belonging to the class of pyridine derivatives. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural features and versatile reactivity. The molecule consists of a pyridine ring substituted with a bromomethyl group at the 2-position, a fluorine atom at the 6-position, and an iodine atom at the 3-position. These substituents endow the compound with distinctive electronic and steric properties, making it an invaluable building block in modern chemical research.

The synthesis of 2-Bromomethyl-6-fluoro-3-iodopyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a fluoropyridine derivative followed by iodination at specific positions. The introduction of the bromomethyl group is often achieved through nucleophilic substitution or electrophilic addition reactions, depending on the desired regioselectivity. Recent advancements in catalytic methods and transition-metal-mediated reactions have significantly enhanced the efficiency and selectivity of these syntheses, enabling researchers to produce this compound in higher yields and with greater purity.

One of the most notable applications of 2-Bromomethyl-6-fluoro-3-iodopyridine is in the construction of bioactive molecules. The bromomethyl group serves as an excellent leaving group, facilitating various substitution reactions that can lead to the formation of diverse heterocyclic structures. For instance, this compound has been employed as a key intermediate in the synthesis of novel antiviral agents, where its ability to undergo nucleophilic aromatic substitution plays a pivotal role. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against viral proteases, making them promising candidates for antiviral drug development.

In addition to its role in medicinal chemistry, 2-Bromomethyl-6-fluoro-3-iodopyridine has also found applications in materials science. The presence of electron-withdrawing groups such as fluorine and iodine on the pyridine ring enhances the compound's electronic properties, making it suitable for use in organic electronics. Researchers have explored its potential as a building block for π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary results indicate that materials derived from this compound exhibit favorable charge transport properties, paving the way for their integration into next-generation electronic devices.

The unique combination of substituents on 2-Bromomethyl-6-fluoro-3-iodopyridine also makes it an attractive substrate for studying fundamental chemical reactivity. Recent investigations have focused on understanding the influence of halogen substituents on the electronic environment of the pyridine ring and how this affects reaction outcomes. For example, studies have shown that the presence of both fluorine and iodine atoms significantly alters the regioselectivity of electrophilic aromatic substitution reactions, providing valuable insights into directing effects in aromatic chemistry.

Furthermore, 2-Bromomethyl-6-fluoro-3-iodopyridine has been utilized as a chiral auxiliary in asymmetric synthesis. The bulky iodide substituent at the 3-position creates steric hindrance that can be exploited to induce enantioselectivity in certain transformations. This approach has been particularly effective in constructing complex chiral molecules with high enantiomeric excess, which are critical for drug discovery and development.

In conclusion, 2-Bromomethyl-6-fluoro-3-iodopyridine (CAS No. 1807184-97-9) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthetic methodologies and application areas, positions it as a key player in diverse fields ranging from medicinal chemistry to materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.